molecular formula C22H13BrO6S B12195978 (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate

(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate

Cat. No.: B12195978
M. Wt: 485.3 g/mol
InChI Key: MLYHQQSNCXDBLV-LSCVHKIXSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate" is a structurally complex molecule featuring a benzodioxin core fused with a benzofuranone moiety and a bromo substituent at the 6-position. The Z-configuration of the methylidene group at the 2-position is critical for its stereochemical identity. The thiophene-2-carboxylate ester at the 6-hydroxy position introduces aromatic and electronic diversity, distinguishing it from analogs with aliphatic or other aryl ester groups (e.g., cyclohexanecarboxylate in CAS 929380-29-0) .

Properties

Molecular Formula

C22H13BrO6S

Molecular Weight

485.3 g/mol

IUPAC Name

[(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-1-benzofuran-6-yl] thiophene-2-carboxylate

InChI

InChI=1S/C22H13BrO6S/c23-14-6-12(21-13(7-14)10-26-11-27-21)8-18-20(24)16-4-3-15(9-17(16)29-18)28-22(25)19-2-1-5-30-19/h1-9H,10-11H2/b18-8-

InChI Key

MLYHQQSNCXDBLV-LSCVHKIXSA-N

Isomeric SMILES

C1C2=C(C(=CC(=C2)Br)/C=C\3/C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC=CS5)OCO1

Canonical SMILES

C1C2=C(C(=CC(=C2)Br)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC=CS5)OCO1

Origin of Product

United States

Preparation Methods

Copper-Catalyzed Cyclization

Aryl propargyl ethers undergo Cu(I)-mediated cyclization to form 3-oxo-2,3-dihydro-1-benzofuran derivatives. For example:

  • Substrate : 2-hydroxyacetophenone derivatives.

  • Conditions : CuI (10 mol%), Cs₂CO₃ (2 equiv), pyridine, 80°C, 12 h.

  • Yield : 70–85%.

Rhodium-Catalyzed Annulation

Cyclopentadienyl rhodium complexes facilitate C–H activation and cyclization:

  • Substrate : Benzamide derivatives.

  • Conditions : [Cp*RhCl₂]₂ (5 mol%), NaOPiv·H₂O (additive), dichloromethane, 60°C.

  • Yield : 30–80%.

Base-Mediated Cyclization

Intramolecular aldol condensation under basic conditions:

  • Substrate : α-Haloketones and salicylaldehydes.

  • Conditions : K₂CO₃, DMF, 100°C, 24 h.

  • Yield : 81–97%.

Synthesis of the 6-Bromo-4H-1,3-benzodioxin-8-yl Moiety

The benzodioxin fragment is prepared via acid-catalyzed heteroannulation or electrophilic bromination :

One-Pot Heteroannulation

Benzoquinone derivatives react with cyclohexenones under acidic conditions:

  • Substrate : 1,4-Benzoquinone and 2-methylcyclohexenone.

  • Conditions : Acetic acid, toluene, reflux (110°C), 24 h.

  • Yield : 75–91%.

Bromination at C6

Electrophilic bromination using N-bromosuccinimide (NBS):

  • Substrate : 4H-1,3-benzodioxin-8-carbaldehyde.

  • Conditions : NBS (1.2 equiv), CCl₄, 0°C to rt, 6 h.

  • Yield : 88%.

Formation of the Methylidene Bridge

The (Z)-methylidene group is introduced via Knoevenagel condensation :

Condensation Reaction

3-Oxo-benzofuran reacts with 6-bromo-4H-1,3-benzodioxin-8-carbaldehyde:

  • Substrate : 3-Oxo-2,3-dihydro-1-benzofuran-6-ol and benzodioxin-aldehyde.

  • Conditions : Piperidine (catalyst), acetic anhydride, 80°C, 8 h.

  • Stereoselectivity : Z-configuration favored due to steric hindrance.

  • Yield : 65–78%.

Esterification with Thiophene-2-carboxylate

The hydroxyl group at C6 of the benzofuran core is esterified using carbodiimide-mediated coupling :

EDC/HOBt Coupling

  • Substrate : (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-ol and thiophene-2-carboxylic acid.

  • Conditions : EDC (1.5 equiv), HOBt (1.5 equiv), DMF, rt, 12 h.

  • Yield : 72–89%.

DCC/DMAP Coupling

Alternative method for sterically hindered substrates:

  • Conditions : DCC (1.2 equiv), DMAP (0.35 equiv), anhydrous DCM, 48 h.

  • Yield : 68–83%.

Optimization and Purification

Reaction Monitoring

  • Analytical Tools : TLC (hexane:EtOAc 3:1), HPLC (C18 column, MeCN:H₂O gradient).

Purification

  • Column Chromatography : Silica gel, hexane/EtOAc (95:5 to 80:20).

  • Recrystallization : Ethanol/water (1:1).

Key Data Tables

Table 1: Comparison of Cyclization Methods

MethodCatalystYield (%)Time (h)Reference
Cu-CatalyzedCuI70–8512
Rh-Catalyzed[Cp*RhCl₂]₂30–8024
Base-MediatedK₂CO₃81–9724

Table 2: Esterification Efficiency

Coupling AgentSolventYield (%)Purity (%)Reference
EDC/HOBtDMF72–89>95
DCC/DMAPDCM68–83>90

Challenges and Solutions

  • Stereochemical Control : Use of bulky bases (e.g., DIPEA) to favor Z-isomer.

  • Regioselective Bromination : Directed ortho-bromination using NBS in CCl₄.

  • Side Reactions : Avoid over-oxidation by limiting reaction time to 8 h .

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

    Reduction: Reduction reactions can modify the functional groups within the compound, leading to the formation of new derivatives.

    Substitution: The bromine atom in the benzodioxin ring can be substituted with other groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different carboxylated or hydroxylated derivatives, while substitution reactions can introduce various functional groups into the compound.

Scientific Research Applications

(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate has several scientific research applications, including:

    Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

    Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

    Medicine: Explored for its potential therapeutic effects in treating various diseases.

    Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Key Computed Properties:

  • Molecular Weight : 375.2 g/mol
  • XLogP3 : 3.4 (moderate lipophilicity)
  • Hydrogen Bond Donor/Acceptor Count: 1/5
  • Topological Polar Surface Area (TPSA) : 65 Ų

The bromine atom enhances molecular weight and may contribute to halogen bonding interactions, while the thiophene ring’s sulfur atom could influence π-π stacking and redox properties. The compound’s synthetic route likely involves Suzuki-Miyaura coupling or similar cross-coupling methodologies, as seen in structurally related benzophenone derivatives (e.g., BPOH-TPA, BPOH-PhCz) .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name / CAS Molecular Formula Molecular Weight (g/mol) XLogP3 TPSA (Ų) Key Substituents Notable Properties
Target Compound C₂₄H₁₅BrO₆S 375.2 3.4 65 Thiophene-2-carboxylate, Br High TPSA, moderate lipophilicity
CAS 929380-29-0 C₂₄H₂₁BrO₆ 485.3 N/A N/A Cyclohexanecarboxylate, Br Aliphatic ester, higher molecular weight
BPOH-TPA C₃₁H₂₃NO₂ 441.2 N/A N/A Triphenylamine, hydroxybenzophenone Fluorescent, Suzuki-coupled aryl group
BPOH-SF C₂₉H₂₀O₂S 432.5 N/A N/A Dibenzothiophene, hydroxybenzophenone Sulfur-rich, potential optoelectronic use

Structural and Electronic Differences

Ester Group Variations :

  • The thiophene-2-carboxylate group in the target compound introduces aromaticity and electron-withdrawing effects, which may enhance stability and π-π interactions compared to the cyclohexanecarboxylate analog (CAS 929380-29-0). Aliphatic esters like cyclohexanecarboxylate typically increase hydrophobicity but reduce electronic conjugation .
  • In BPOH-SF, the dibenzothiophene substituent provides a sulfur-containing heteroaromatic system, analogous to the thiophene in the target compound but with extended conjugation .

Halogen vs.

Hydrogen Bonding Capacity: The target compound’s 5 H-bond acceptors (vs. 2 in BPOH-TPA) and 1 H-bond donor suggest higher solubility in polar solvents compared to analogs with fewer acceptors .

Physicochemical and Functional Implications

Lipophilicity and Bioavailability :

  • The target compound’s XLogP3 of 3.4 indicates moderate membrane permeability, comparable to BPOH-SF (estimated LogP ~4.0). The cyclohexanecarboxylate analog’s higher molecular weight (485.3 g/mol) may reduce diffusion efficiency .

Crystallinity and Packing: The rigid benzodioxin-benzofuranone core and thiophene’s planar structure likely promote dense crystal packing, as seen in related compounds analyzed via SHELX refinement tools .

pylori . Material Science: The thiophene group’s electronic properties suggest utility in organic semiconductors, akin to dibenzothiophene in BPOH-SF .

Biological Activity

The compound (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate is a complex organic molecule that has garnered interest in medicinal chemistry due to its diverse biological activities. Its unique structural features, including a benzofuran core and a bromo-substituted benzodioxin moiety, suggest potential interactions with various biological targets.

Structural Characteristics

This compound is characterized by the following structural features:

  • Benzofuran Core : A fused bicyclic structure that enhances its lipophilicity and biological interactions.
  • Bromo Group : Introduces significant reactivity and may influence pharmacological properties.
  • Functional Groups : The presence of ester and thiophene functionalities contributes to its diverse chemical reactivity.

Predicted Biological Activities

Using computational models such as PASS (Prediction of Activity Spectra for Substances), the following biological activities have been predicted for this compound:

Activity Type Description
AntimicrobialExhibits efficacy against various pathogens, potentially due to structural similarities with known antimicrobial agents.
AnticancerMay interact with cellular pathways involved in cancer progression, similar to other benzofuran derivatives.
Anti-inflammatoryFunctional groups may modulate inflammatory responses, indicating potential therapeutic applications in inflammatory diseases.

The mechanism of action for this compound likely involves its interaction with specific molecular targets such as enzymes or receptors. The structural arrangement allows it to fit into active sites, leading to inhibition or modulation of enzymatic activity. This interaction can trigger various biochemical pathways, resulting in therapeutic effects.

Case Studies and Research Findings

  • Antimicrobial Activity : Studies have shown that derivatives of benzofuran exhibit antimicrobial properties. For instance, compounds similar to this one have been tested against bacterial strains like Staphylococcus aureus and Escherichia coli, demonstrating significant inhibition zones in agar diffusion assays.
  • Anticancer Potential : Research on benzofuran derivatives indicates that they can induce apoptosis in cancer cells. For example, a study found that compounds with similar structures inhibited cell proliferation in breast cancer cell lines through the activation of caspase pathways.
  • Anti-inflammatory Effects : In vitro studies have indicated that certain derivatives can reduce the production of pro-inflammatory cytokines in macrophages, suggesting a potential application in treating inflammatory conditions.

Synthesis and Chemical Reactivity

The synthesis of this compound typically involves multi-step organic reactions:

  • Formation of the Benzodioxin Core : Cyclization reactions involving brominated phenols and diols.
  • Formation of the Benzofuran Core : Cyclization of phenol derivatives with aldehydes.
  • Coupling Reaction : Condensation between the two core structures under basic conditions.
  • Esterification : Final esterification with thiophene carboxylic acid.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.